![molecular formula C13H17N3O3S B4647698 N-(3-isopropoxypropyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4647698.png)
N-(3-isopropoxypropyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Overview
Description
N-(3-isopropoxypropyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancers.
Scientific Research Applications
- AKOS000432800 has shown promise as a potential anticancer agent. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it interferes with cell cycle progression and induces apoptosis, making it an interesting candidate for further investigation in cancer therapy .
- Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Studies have demonstrated that AKOS000432800 possesses anti-inflammatory properties by modulating key inflammatory pathways. Researchers are investigating its potential as a novel anti-inflammatory drug .
- The compound exhibits antimicrobial activity against both Gram-positive and Gram-negative bacteria. Researchers have explored its efficacy against drug-resistant strains, making it a valuable candidate for combating bacterial infections .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. AKOS000432800 has been studied for its neuroprotective effects, including reducing oxidative stress and enhancing neuronal survival. Further research aims to uncover its therapeutic potential in neurodegenerative disorders .
- Cardiovascular diseases remain a global health concern. Preliminary studies suggest that AKOS000432800 may have cardioprotective effects, such as reducing oxidative damage and improving endothelial function. Researchers are investigating its impact on heart health and vascular diseases .
- Beyond its biological activities, AKOS000432800 serves as a valuable chemical scaffold for drug design. Medicinal chemists explore its structure to create derivatives with enhanced properties, aiming for improved efficacy, selectivity, and safety profiles .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Effects
Neuroprotective Potential
Cardiovascular Applications
Chemical Biology and Drug Design
These diverse research areas highlight the multifaceted nature of AKOS000432800 and its potential impact on human health. As investigations continue, we may uncover additional applications and mechanisms of action for this intriguing compound. 🌟 .
Mechanism of Action
Target of Action
Thiazolo[3,2-a]pyrimidines, a class of compounds to which akos000432800 belongs, have been demonstrated to exhibit high antitumor, antibacterial, and anti-inflammatory activities . Therefore, it’s plausible that AKOS000432800 may interact with targets involved in these biological processes.
Mode of Action
Thiazolo[3,2-a]pyrimidines are known to interact with their targets through various mechanisms, potentially including direct binding to target proteins, modulation of enzymatic activity, or disruption of cellular processes .
Biochemical Pathways
Given the reported biological activities of similar compounds, it’s possible that akos000432800 may influence pathways related to cell proliferation, inflammation, and bacterial growth .
Pharmacokinetics
These properties are crucial for understanding the bioavailability and overall pharmacokinetics of a compound .
Result of Action
Based on the reported activities of similar compounds, it’s plausible that akos000432800 may induce changes in cell proliferation, inflammation, and bacterial growth .
properties
IUPAC Name |
5-oxo-N-(3-propan-2-yloxypropyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3S/c1-9(2)19-6-3-4-14-11(17)10-8-15-13-16(12(10)18)5-7-20-13/h5,7-9H,3-4,6H2,1-2H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCYFMVUSNXWFEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)C1=CN=C2N(C1=O)C=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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